TITANIUM(III) CHLORIDE-ALUMINUM(III) CHLORIDE

Materials Science

Summary of Application: Aluminium trititanium dodecachloride could be used as a building block for new materials.

Methods of Application: The processing of titanium alloys involves additive manufacturing, where the desired components are directly 3D printed from pre-alloyed powders/wires.

Results or Outcomes: The development and processing of advanced titanium alloys have led to the realization of large scale as well as performance critical titanium alloy products in the space arena.

The origin of AlTi₃Cl₁₂ is likely through laboratory synthesis for research purposes. Its significance in scientific research is not well documented in currently available scientific literature [].

Molecular Structure Analysis

• Central Metal Atoms: The compound likely has three titanium (Ti) cations surrounded by seven chloride (Cl) anions and one aluminum (Al) cation.
• Possible Bonding: Bonding is likely a combination of ionic (between Cl and Ti/Al) and covalent interactions within the Ti-Cl groups.

Chemical Reactions Analysis

• Synthesis

  A potential synthesis route might involve the reaction of titanium trichloride (TiCl₃) and aluminium chloride (AlCl₃) at high temperatures:

  3 TiCl₃ + AlCl₃ → AlTi₃Cl₁₂ (Eqn. 1) []

• Decomposition

  At high temperatures, AlTi₃Cl₁₂ might decompose into its constituent chlorides:

  AlTi₃Cl₁₂ → AlCl₃ + 3 TiCl₃ (Eqn. 2) []

Physical And Chemical Properties Analysis

Data on specific properties of AlTi₃Cl₁₂ is not available in scientific literature []. However, based on the properties of its constituent elements, we can predict some general trends:

• Physical State: Likely a solid at room temperature.
• Melting Point: Expected to be high due to the ionic and covalent bonding.
• Boiling Point: Decomposes before reaching boiling point (predicted based on Eqn. 2).
• Solubility: Likely soluble in polar solvents like water.
• Stability: Relatively stable at room temperature, but might decompose at high temperatures (predicted based on Eqn. 2).

There is no current research available on the specific mechanism of action of AlTi₃Cl₁₂.

• Chlorides: Chloride salts can be irritants and corrosive.
• Aluminium Chloride: AlCl₃ is known to be hygroscopic (absorbs moisture) and a skin, eye, and respiratory irritant [].
• Titanium Trichloride: TiCl₃ is a strong Lewis acid and reacts violently with water [].